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Compound of Interest

Compound Name: AHR 10718

Cat. No.: B1681790 Get Quote

This document provides immediate, essential safety and logistical information for the handling

and disposal of AHR 10718, chemically identified as N,N-bis(2-hydroxyethyl)ethylenediamine

(CAS No. 3197-06-6). The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Chemical Identification:

Identifier Value

Product Name AHR 10718

Chemical Name N,N-bis(2-hydroxyethyl)ethylenediamine

CAS Number 3197-06-6

Hazard Summary:

AHR 10718 is classified as a corrosive substance that can cause severe skin burns and eye

damage.[1][2] It is crucial to adhere to the safety protocols outlined below to minimize risk of

exposure.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling

AHR 10718.
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Protection Type Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

To prevent skin contact and

burns.

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended when

handling larger quantities.

To protect eyes from splashes

and severe damage.[1][3]

Skin and Body Protection

Lab coat, closed-toe shoes,

and long pants. For larger

quantities or potential for

significant exposure, chemical-

resistant apron or suit is

advised.

To protect skin from accidental

contact and burns.[1][3]

Respiratory Protection

Use in a well-ventilated area. If

dusts or mists are generated, a

NIOSH-approved respirator

with an appropriate cartridge is

necessary.

To prevent inhalation of irritant

vapors or mists.

Operational and Disposal Plans
Adherence to the following step-by-step procedures is mandatory for all personnel handling

AHR 10718.

Handling and Storage:
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Step Procedure

1. Preparation

Ensure all necessary PPE is worn correctly

before handling. Work in a well-ventilated area,

preferably a chemical fume hood.

2. Handling

Avoid direct contact with the substance. Do not

breathe dust, fume, gas, mist, vapors, or spray.

[1] Wash hands thoroughly after handling.

3. Storage

Store in a tightly closed, original container in a

cool, dry, and well-ventilated place. Keep away

from incompatible materials. Store in a locked-

up area.[1][3]

4. Spills

In case of a spill, evacuate the area. Wear

appropriate PPE. Absorb the spill with inert

material (e.g., sand, vermiculite) and collect it in

a suitable container for disposal.

Disposal Plan:

Step Procedure

1. Waste Collection

Collect waste material, including contaminated

absorbent materials and disposable PPE, in a

designated, labeled, and sealed container.

2. Disposal

Dispose of contents and container in

accordance with all local, regional, national, and

international regulations.[1] Do not dispose of

down the drain. Contact a licensed professional

waste disposal service.

3. Contaminated Clothing
Remove and wash contaminated clothing before

reuse.[1][3]

Experimental Workflow
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The following diagram illustrates the standard workflow for safely handling AHR 10718.
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Preparation
- Wear appropriate PPE

- Work in a ventilated area

Handling
- Avoid direct contact and inhalation

- Use with caution

Proceed with caution

Storage
- Tightly sealed container
- Cool, dry, ventilated area

After use

Spill Management
- Evacuate and ventilate

- Absorb with inert material

In case of spill

Waste Collection
- Designated, labeled container

Generate waste
Decontamination

- Wash hands thoroughly
- Clean work surfaces

After handling

Collect spill waste

Disposal
- Follow local regulations

- Use licensed service

Ready for disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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